Ethyl isoindoline-2-carboxylate
Overview
Description
Ethyl isoindoline-2-carboxylate is a heterocyclic organic compound with a fused benzene and pyrrole ring system. The indole skeleton, to which it belongs, has significant medicinal properties due to its presence in amino acids (like tryptophan), neurotransmitters (such as serotonin), and various plant-based alkaloids. The nitrogen lone electron pair in the indole ring participates in aromaticity, and the compound does not exhibit alkaline properties .
Synthesis Analysis
Several synthetic strategies exist for preparing Ethyl isoindoline-2-carboxylate . Researchers have explored routes involving indoles or ethyl indole-2-carboxylate to synthesize starting compounds. For instance, one approach utilizes KOH, EtOH, and THF to synthesize carboxylic acid derivatives. The critical step in the synthesis of indole 2-carboxamide derivatives involves the transformation of intermediates .
Molecular Structure Analysis
The molecular structure of Ethyl isoindoline-2-carboxylate consists of a benzene ring fused to a pyrrole ring. The ethyl group is attached to the carboxylate moiety. The arrangement of atoms and functional groups determines its biological activity and interactions with enzymes and proteins .
Chemical Reactions Analysis
Ethyl isoindoline-2-carboxylate can participate in various chemical reactions, including nucleophilic substitutions, cyclizations, and condensations. These reactions lead to the formation of derivatives with altered properties. Investigating the reactivity of this compound is crucial for understanding its potential applications .
Physical And Chemical Properties Analysis
Mechanism of Action
The exact mechanism of action for Ethyl isoindoline-2-carboxylate depends on its specific interactions with enzymes and proteins. The presence of the carboxamide moiety allows for hydrogen bonding, which often inhibits enzyme activity. Further studies are needed to elucidate the precise pathways through which it exerts its effects .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 1,3-dihydroisoindole-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-2-14-11(13)12-7-9-5-3-4-6-10(9)8-12/h3-6H,2,7-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDQCHAGRVCNGMG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CC2=CC=CC=C2C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80518077 | |
Record name | Ethyl 1,3-dihydro-2H-isoindole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80518077 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61517-19-9 | |
Record name | Ethyl 1,3-dihydro-2H-isoindole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80518077 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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